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Compound of Interest

Compound Name:
DL-Threonine methyl ester

hydrochloride

Cat. No.: B3421454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) and

should not be used for emergency response. Always consult the official SDS and follow

established laboratory safety protocols when handling any chemical.

Introduction
DL-Threonine methyl ester hydrochloride is a derivative of the essential amino acid

threonine, utilized primarily as a building block in peptide synthesis and in various biochemical

research applications. Understanding its safety profile is crucial for ensuring safe handling and

for the accurate interpretation of experimental results. This guide provides a comprehensive

overview of the available safety data, presented in a clear and accessible format for the target

audience. It is important to note that specific quantitative toxicological data for DL-Threonine
methyl ester hydrochloride is limited, and much of the available information is based on the

parent compound, L-threonine, and general principles of chemical safety.

Hazard Identification and Classification
DL-Threonine methyl ester hydrochloride is generally not classified as a hazardous

substance according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS). However, as with any chemical, it should be handled with care.
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Potential Health Effects:

Eye Contact: May cause eye irritation.[1]

Skin Contact: May cause skin irritation. Prolonged or repeated contact may be harmful if

absorbed through the skin.[1]

Inhalation: May cause respiratory tract irritation.[1]

Ingestion: May cause irritation of the digestive tract. The toxicological properties have not

been fully investigated, but it may be harmful if swallowed.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of DL-Threonine methyl ester
hydrochloride is presented in the table below.

Property Value Reference

Molecular Formula C₅H₁₁NO₃ · HCl [2]

Molecular Weight 169.61 g/mol [2]

Appearance
White to off-white crystalline

powder
[3]

Solubility Soluble in water [3]

Melting Point
Approximately 64 °C (for L-

isomer)
[4]

Toxicological Data
Specific quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration), for DL-Threonine methyl ester hydrochloride are not readily available

in published literature or safety data sheets. Many sources explicitly state that the toxicological

properties of this specific compound have not been fully investigated.[1]
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However, data for the parent amino acid, L-threonine, suggest a low order of toxicity. A four-

week rodent toxicity study on L-threonine indicated a No-Observed-Adverse-Effect Level

(NOAEL) of 854.3 mg/kg body weight per day (the only dose tested).[5][6] In a 13-week feeding

study in rats, the NOAEL for L-threonine was established as 3266.9 mg/kg body weight/day for

males and 3673.3 mg/kg body weight/day for females.

Substance Test Animal
Route of
Administration

Toxicity Value Reference

L-Threonine Rodent Oral (4 weeks)
NOAEL: 854.3

mg/kg bw/day
[5][6]

L-Threonine Rat Oral (13 weeks)

NOAEL (male):

3266.9 mg/kg

bw/day

L-Threonine Rat Oral (13 weeks)

NOAEL (female):

3673.3 mg/kg

bw/day

Note: The absence of specific data for the methyl ester hydrochloride derivative necessitates a

cautious approach, assuming its toxicity profile could differ from the parent amino acid.

Experimental Protocols
Detailed experimental protocols for the safety testing of DL-Threonine methyl ester
hydrochloride are not publicly available. However, standardized guidelines from organizations

like the Organisation for Economic Co-operation and Development (OECD) are typically

followed for assessing the acute oral toxicity of chemical substances.

General Protocol for Acute Oral Toxicity Assessment
(Based on OECD Guidelines)
A generalized workflow for determining the acute oral toxicity of a substance like DL-Threonine
methyl ester hydrochloride, based on OECD Test Guidelines (e.g., TG 420, 423, 425), is

outlined below. The primary goal of these modern guidelines is to obtain information on the

acute toxicity of a substance while minimizing the number of animals used.
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Preparation Phase

Testing Phase

Analysis and Reporting

Substance Characterization
(Purity, Stability)

Animal Selection and Acclimatization
(e.g., Rats, specified sex)

Dose Formulation
(Vehicle selection, concentration)

Limit Test (e.g., 2000 mg/kg)
[OECD TG 420/423]

Main Test (Stepwise Dosing)
[OECD TG 423/425]

If toxicity observed

Observation Period (14 days)
(Clinical signs, body weight)

Gross Necropsy

Data Analysis and Classification
(GHS Category)

Final Report

Click to download full resolution via product page

Generalized workflow for acute oral toxicity testing.
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Key Steps in the Protocol:

Substance Characterization: The identity, purity, and stability of the DL-Threonine methyl
ester hydrochloride are confirmed.

Animal Selection and Acclimatization: A suitable animal model, typically rats of a single sex

(often females as they can be slightly more sensitive), is chosen. The animals are

acclimatized to the laboratory conditions.

Dose Formulation: The test substance is prepared in an appropriate vehicle (e.g., water, corn

oil) at the desired concentrations.

Dosing: The substance is administered orally via gavage. The volume administered is based

on the animal's body weight.

Observation: Animals are observed for signs of toxicity and mortality at regular intervals for

at least 14 days. Body weight is also monitored.

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy.

Data Analysis: The results are used to classify the substance according to GHS for acute

toxicity.

Handling and Storage
To ensure safety, the following handling and storage procedures should be followed:
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Aspect Recommendation Reference

Handling

Use in a well-ventilated area.

Avoid generating dust. Wear

appropriate personal protective

equipment (PPE), including

gloves, safety glasses, and a

lab coat. Wash hands

thoroughly after handling.

[1][7]

Storage

Store in a tightly sealed

container in a cool, dry place.

It is often recommended to

store at deep freeze

temperatures (below -20°C).

Keep away from incompatible

materials such as strong

oxidizing agents.

[1][7]

First Aid Measures
In case of exposure, the following first aid measures are recommended:
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Exposure Route First Aid Measure Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes. Seek medical

attention.

[1]

Skin Contact

Flush skin with plenty of water.

Remove contaminated

clothing. If irritation develops,

seek medical attention.

[1]

Inhalation

Move to fresh air. If breathing

is difficult, administer oxygen.

If not breathing, give artificial

respiration. Seek medical

attention.

[1]

Ingestion

Do not induce vomiting. Never

give anything by mouth to an

unconscious person. Rinse

mouth with water. Seek

medical attention.

[1]

Signaling Pathways and Mechanism of Action
There is no specific information available in the scientific literature regarding the signaling

pathways or toxicological mechanisms of action for DL-Threonine methyl ester
hydrochloride. For amino acid derivatives in general, toxicity can arise from various

mechanisms, including interference with metabolic pathways, oxidative stress, or interaction

with cellular receptors. However, without specific studies on this compound, any discussion of

its mechanism of toxicity would be speculative.

The logical relationship for assessing the safety of a substance for which limited specific data is

available is depicted below.
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Logical approach for preliminary safety assessment.

Conclusion
DL-Threonine methyl ester hydrochloride is a chemical with a limited specific toxicological

dataset. Based on the available information for its parent compound, L-threonine, it is expected

to have a low order of acute toxicity. However, the ester and hydrochloride moieties may alter

its biological properties, and therefore, it should be handled with appropriate caution in a

laboratory setting. The use of standard personal protective equipment and adherence to good

laboratory practices are essential to minimize any potential risks. For definitive risk

assessment, further toxicological studies following established guidelines would be required.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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